Cas no 1361670-58-7 (2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361670-58-7
• MF: C₁₃H₁₀Cl₃NO
• MW: 302.583600521088
• CID: 4966402
• Update Time: 2025-10-29

2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3NO/c1-2-18-11-6-3-8(7-17-11)12-9(14)4-5-10(15)13(12)16/h3-7H,2H2,1H3
• InChI Key： GDULWODEWDCWIN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=CC=1)OCC)Cl)Cl

Computed Properties

• Exact Mass: 300.982797 g/mol
• Monoisotopic Mass: 300.982797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.6
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine

Comprehensive Overview of 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361670-58-7)

2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361670-58-7) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique pyridine core and trichlorophenyl substituent, exhibits properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining an ethoxy group with a trichlorophenyl moiety, offers distinct reactivity patterns that are leveraged in modern chemical applications.

The growing interest in 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine is reflected in its increasing presence in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in developing novel crop protection agents, given the rising global demand for sustainable agricultural solutions. As climate change and pest resistance become pressing concerns, compounds like this are being explored for their efficacy and environmental compatibility. The trichlorophenyl group, in particular, is known for its ability to enhance the bioactivity of molecules, making it a key focus in agrochemical innovation.

In the pharmaceutical sector, 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine is being investigated for its potential as a building block in drug discovery. Its pyridine scaffold is a common motif in many FDA-approved drugs, and the introduction of the ethoxy and trichlorophenyl groups could unlock new therapeutic avenues. Recent studies have highlighted its utility in modulating enzyme activity and receptor binding, sparking curiosity about its applications in targeted therapies and precision medicine.

From a synthetic chemistry perspective, the compound's versatility is underscored by its compatibility with various cross-coupling reactions and catalytic transformations. This adaptability makes it a favorite among chemists working on complex molecule assembly and structure-activity relationship studies. The CAS No. 1361670-58-7 is frequently cited in methodologies aiming to optimize yield and selectivity, reflecting its importance in process chemistry.

Environmental and regulatory considerations are also shaping the discourse around 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine. With the European Green Deal and similar initiatives pushing for greener chemistry, researchers are evaluating the compound's biodegradability and ecological footprint. Innovations in green synthesis routes for this molecule are gaining traction, aligning with the broader shift toward sustainable chemical production.

For those seeking technical data, the compound's physicochemical properties—such as solubility, melting point, and stability—are well-documented in reputable databases. Its spectroscopic signatures (e.g., NMR, IR, and MS) are also available, aiding in quality control and analytical validation. These details are critical for industries requiring high-purity intermediates, such as advanced material science and electronics.

In summary, 2-Ethoxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361670-58-7) represents a fascinating intersection of chemistry, agriculture, and medicine. Its multifaceted applications, coupled with ongoing research into its mechanistic pathways and industrial scalability, position it as a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.